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Compound of Interest

Compound Name: CCT239065

Cat. No.: B15613325

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for the proper handling and
disposal of CCT239065, a potent mutant protein kinase inhibitor that blocks DNA synthesis.[1]
Adherence to these protocols is essential for ensuring personnel safety, maintaining a
compliant laboratory environment, and mitigating environmental contamination. This guidance
is intended for researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for CCT239065 (CAS No. 1163719-51-4) was
not publicly available at the time of this writing. The following procedures are based on best
practices for the disposal of hazardous research-grade chemical compounds, particularly those
with potential cytotoxic or mutagenic properties, such as DNA synthesis inhibitors. It is
mandatory to obtain and review the official Safety Data Sheet from your supplier and consult
with your institution's Environmental Health and Safety (EHS) department before handling or
disposing of this compound.

Key Compound Information

All quantitative safety data must be sourced directly from the manufacturer's SDS. The table
below includes known identifiers for CCT239065 and lists critical data points that must be
confirmed from the official SDS.
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Identifier

Value

Source | Note

Chemical Name

CCT239065

CAS Number 1163719-51-4 [1]
Molecular Formula C29H29N703S [1]
Molecular Weight 555.7 g/mol [1]

Acute Toxicity (e.g., LD50)

Data not available. Refer to

manufacturer's SDS.

Crucial for risk assessment.

Specific Hazards

Data not available. Refer to

manufacturer's SDS.

Likely includes cytotoxicity,
mutagenicity, and

teratogenicity.

Storage Conditions

Store lyophilized at -20°C,
keep desiccated. In solution,
store at -20°C and use within 1

month.

[1]

Personal Protective Equipment

Refer to manufacturer's SDS

and institutional protocols.

See detailed PPE

requirements below.

Experimental Protocols: Step-by-Step Disposal

Procedures

The proper disposal of CCT239065 and associated waste is a critical part of the experimental

workflow. The following steps provide a clear protocol for managing waste generated from the

use of this compound.

Personal Protective Equipment (PPE)

Due to the compound's nature as a DNA synthesis inhibitor, it should be handled as a

potentially hazardous substance. All personnel must wear the following PPE when handling

CCT239065 in any form (solid, in solution, or as waste):

» Eye Protection: Chemical safety goggles and a face shield.
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» Hand Protection: Double-gloving with compatible chemical-resistant gloves (e.g., nitrile).
e Body Protection: A lab coat, preferably a disposable one, or a chemical-resistant apron.

o Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of any dust or aerosols.

Waste Segregation and Collection

Proper segregation of waste at the point of generation is crucial to ensure safe and compliant
disposal.

e Solid Waste:

o Includes contaminated gloves, bench paper, pipette tips, and vials containing residual
CCT239065 powder.

o Collect in a dedicated, clearly labeled hazardous waste container with a secure lid.
o Do not mix with non-hazardous laboratory trash.
e Liquid Waste:

o Includes unused solutions of CCT239065, contaminated solvents, and agueous solutions
from experiments.

o Collect in a dedicated, leak-proof, and chemically compatible hazardous waste container
(e.g., a labeled glass or polyethylene bottle).

o Do not dispose of any liquid containing CCT239065 down the drain.
e Sharps Waste:

o Needles, syringes, or any other contaminated sharp objects must be placed in a
designated sharps container that is puncture-resistant and leak-proof.

Hazardous Waste Container Labeling
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All waste containers must be labeled immediately upon the first addition of waste. The label
must include:

The words "Hazardous Waste".

The full chemical name: CCT239065.

The CAS Number: 1163719-51-4.

An indication of the primary hazards (e.g., "Toxic," "Cytotoxic").

The accumulation start date.

The name of the principal investigator and the laboratory location.

Storage of Hazardous Waste

» Store all hazardous waste containers in a designated, secure satellite accumulation area
within the laboratory.

o Ensure containers are kept closed at all times, except when adding waste.

» Store liquid waste containers in secondary containment to prevent spills.

Final Disposal

e Once a waste container is full, or if it has been in accumulation for the maximum time
allowed by your institution (e.g., 90 days), arrange for its collection by your institution's EHS
department.

o Follow all institutional procedures for requesting a hazardous waste pickup. Do not attempt
to transport or dispose of the waste outside of official institutional channels.

Mandatory Visualization

The following diagram illustrates the decision-making and workflow for the proper disposal of
CCT239065 and associated materials.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15613325?utm_src=pdf-body
https://www.benchchem.com/product/b15613325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Obtain & Review
CCT239065 SDS

Y

Consult Institutional
EHS Protocols

\

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Experimental Workflow & Waste Generation

Handle CCT239065
in Chemical Fume Hood

A/

Waste Generated

Solid Waste
(Gloves, Vials, Tips)

Waste Se| ?regation

Waste
, Solvents)

Liquid
(Solutions

Sharps Waste
(Needles, Syringes)

\

/

\

Containment & Labeling

Collect in Labeled
'Hazardous Waste'
Solid Waste Container

Collect in Labeled
'Hazardous Waste'
Liquid Waste Container

/

Collect in Labeled
Sharps Container

\Final D
\

i |
'sposaA/

Store Waste in
Satellite Accumulation Area

Y

Request Pickup from
Institutional EHS

EHS Collects for

Final Disposal

Click to download full resolution via product page

Caption: Disposal workflow for CCT239065 from preparation to final EHS collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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